Cas no 2228830-22-4 (1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one
• CAS No: 2228830-22-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 5974551
• PubChem ID: 165606669
• Update Time: 2025-08-05

1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one
• EN300-1728071
• 2228830-22-4

• Inchi： 1S/C9H9NOS/c1-2-8(11)7-5-12-9(10-7)6-3-4-6/h2,5-6H,1,3-4H2
• InChI Key： NGSQAUIGUMFLCV-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=C)=O)N=C1C1CC1

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 2228830-22-4 and Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one

The compound with the CAS number 2228830-22-4 and the product name 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropyl group and a thiazole moiety in its structure imparts distinct chemical properties that make it a promising candidate for further investigation.

Structurally, 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one is composed of a propenone backbone linked to a thiazole ring, which is further substituted with a cyclopropyl group. This configuration contributes to its high molecular complexity and versatility, enabling diverse interactions with biological targets. The thiazole ring is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive compounds. Its presence suggests that this compound may exhibit antimicrobial, anti-inflammatory, or even anticancer properties, aligning with current trends in drug discovery.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their broad spectrum of biological activities. Among these, thiazole derivatives have been extensively studied for their therapeutic potential. The compound in question (1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one) is no exception. Its unique structural features position it as a valuable scaffold for designing novel drugs. The cyclopropyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, making it an attractive moiety for medicinal chemists.

The synthesis of 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group into the thiazole framework necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve this goal. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further biological evaluation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the thiazole and cyclopropyl groups creates a versatile platform that can be modified to target specific biological pathways. For instance, studies have shown that thiazole derivatives can interact with enzymes and receptors involved in inflammation and cancer progression. By incorporating structural analogs of 1-(2-cyclopropyl-1,3-thiazol-4-yl)prop-2-en-1-one, researchers can fine-tune its pharmacological properties to enhance efficacy and reduce side effects.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how 1-(2-cyclopropyl-1,3-thiazol-4-yll)propenone interacts with biological targets at the atomic level. These simulations provide insights into binding affinities, metabolic pathways, and potential toxicity profiles. Such information is invaluable for guiding experimental design and optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry has shown increasing interest in developing small-molecule drugs based on heterocyclic structures due to their favorable pharmacokinetic properties. 1-(2-cyclopropyl-l,l-thiazol-l-l)-l-propenone exemplifies this trend by combining elements known to enhance drug-like characteristics. Its potential as an antiviral or antibacterial agent has not been fully explored but warrants further investigation given the growing demand for novel therapeutics.

In conclusion, l-(Z-cycIopropylll,l-thiaZol-l-l)-l-propenone (CAS No 2228830224) represents a significant contribution to the field of medicinal chemistry Its unique structure combining cycIopropyll groups and thiaZol moieties offers promise for developing new drugs with improved efficacy and reduced toxicity Future research should focus on synthesizing analogs evaluating their biological activityand exploring their therapeutic potential In light of current challenges in healthcare this compound stands as a testament to the ongoing innovation in pharmaceutical science